Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester

• IUPAC Name: diethyl 2-acetamido-2-[(5-fluoro-1H-indol-3-yl)methyl]propanedioate
• InChI: InChI=1S/C18H21FN2O5/c1-4-25-16(23)18(21-11(3)22,17(24)26-5-2)9-12-10-20-15-7-6-13(19)8-14(12)15/h6-8,10,20H,4-5,9H2,1-3H3,(H,21,22)
• InChI Key: UWEOXZHLNHALLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CNC2=C1C=C(C=C2)F)(C(=O)OCC)NC(=O)C
• Molecular Formula: C18H21FN2O5
• Molecular Weight: 364.4 g/mol

Description

Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester (AFIME) is an organic compound with a wide range of applications in scientific research. It is most commonly used in the synthesis of a variety of organic compounds and as a fluorescent label for proteins and nucleic acids. AFIME is also used for its ability to act as a chelating agent and as a reagent in enzymatic assays.

Scientific Research Applications

Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester has a wide range of applications in scientific research. It is most commonly used in the synthesis of a variety of organic compounds and as a fluorescent label for proteins and nucleic acids. Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester is also used for its ability to act as a chelating agent and as a reagent in enzymatic assays. It has been used to study the structure and function of proteins, nucleic acids, and other organic compounds.

Mechanism of Action

Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester acts as a chelating agent, binding to metal ions and forming stable complexes. It can also act as a substrate for enzymes, allowing them to catalyze reactions. Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester also has fluorescent properties, which can be used to label proteins and nucleic acids.
Biochemical and Physiological Effects
Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester is used in scientific research to study the structure and function of proteins, nucleic acids, and other organic compounds. It has been used to study the binding of metal ions to proteins and nucleic acids, as well as the catalytic activity of enzymes. Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester has also been used to study the structure and function of proteins and nucleic acids in cells.

Advantages and Limitations for Lab Experiments

The main advantage of using Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester in lab experiments is its ability to act as a chelating agent and as a substrate for enzymes. Its fluorescent properties also make it useful for labeling proteins and nucleic acids. However, Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester can be toxic and can cause irritation to the skin and eyes. It should be handled with care and protective equipment should be worn when working with it.

Future Directions

There are many potential future directions for Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester. It could be used to study the structure and function of proteins, nucleic acids, and other organic compounds in more detail. It could also be used to study the binding of metal ions to proteins and nucleic acids, as well as the catalytic activity of enzymes. Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester could also be used to study the structure and function of proteins and nucleic acids in cells. Additionally, Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester could be used to develop new fluorescent labels for proteins and nucleic acids, and to develop new chelating agents and reagents for enzymatic assays.

Synthesis Methods

Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester can be synthesized from the reaction of 5-fluoro-3-indolemethylmalonic acid diethyl ester (FIME) and acetic anhydride. The reaction is carried out in a solvent such as acetic acid or pyridine at a temperature of around 60°C. The reaction produces a mixture of Acetamido[(5-fluoro-3-indolyl)methyl]-malonic acid diethyl ester and FIME, which can be separated by column chromatography.